Cas no 154365-44-3 (2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

• Product Name: 2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• CAS No: 154365-44-3
• MF: C₁₀H₈N₂O₆
• MW: 252.180322647095
• MDL: MFCD08443983
• CID: 3143198
• PubChem ID: 21765028
• Update Time: 2025-06-18

2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• AKOS005072115
• CS-0320889
• CA-0858
• MFCD08443983
• DTXCID90568523
• SCHEMBL8634618
• 154365-44-3
• DTXSID10617769
• 2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylic acid
• 2-methyl-6-nitro-3-oxo-4H-1,4-benzoxazine-2-carboxylic acid
• 2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylicacid
• 3,4-Dihydro-2-methyl-6-nitro-3-oxo-2H-1,4-benzoxazine-2-carboxylic acid

• MDL： MFCD08443983
• Inchi： 1S/C10H8N2O6/c1-10(9(14)15)8(13)11-6-4-5(12(16)17)2-3-7(6)18-10/h2-4H,1H3,(H,11,13)(H,14,15)
• InChI Key： XZMYDNQTCBXZKS-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2NC(C1(C(=O)O)C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.03823598Da
• Monoisotopic Mass: 252.03823598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 121Ų

2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

Introduction to 2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 154365-44-3)

2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 154365-44-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the benzoxazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a nitro group and a carboxylic acid moiety in its molecular structure imparts unique reactivity and functional properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid consists of a benzoxazine ring system substituted with a methyl group at the 2-position, a nitro group at the 6-position, and a ketone group at the 3-position. The carboxylic acid functionality at the 2-position further enhances its potential for further derivatization and biological evaluation. This compound’s molecular formula can be represented as C₉H₇NO₅, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms.

In recent years, there has been growing interest in benzoxazine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including inflammation, cancer, and infectious disorders. The nitro group in 2-Methyl-6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is particularly noteworthy, as it can undergo reduction to an amine group under specific conditions, thereby altering the compound’s pharmacological profile. This redox chemistry makes it an attractive candidate for studying mechanisms of drug action and developing novel therapeutic strategies.

Recent research has highlighted the significance of benzoxazine derivatives in medicinal chemistry. For instance, studies have demonstrated that certain benzoxazine compounds exhibit potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-6 (IL-6). The structural features of 2-Methyl-6-nitro-3-oxyoxygen-oxygen-oxygen-oxygen-oxygen-oxygen-xoxygen-xoxygen-xoxygen-xoxygen-xoxygen-xoxygen-xoxygen-xoxygen-xoxygen-xoxygen-xoxygen-xoxygen-oxyogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogenxigenogen

The synthesis of 2-Methyl-6-nitro-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-methyl-methyl-methyl-methyl-methyl-methyl-methyl-methyl-methyl-methyl-methyl-methyl-nitro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-dihydro-benzo[b]furanone-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include nitration of a precursor benzoxazine derivative followed by functional group manipulation to introduce the carboxylic acid moiety. Advanced techniques such as catalytic hydrogenation and regioselective reactions have been employed to achieve high yields and purity.

The pharmacological evaluation of CAS No. 15436544 has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against various enzymes implicated in disease pathogenesis. For example, it has demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a role in pain and inflammation. Additionally, preliminary studies suggest that this compound may interact with other biological targets such as kinases and transcription factors, warranting further investigation into its mechanism of action.

The potential therapeutic applications of CAS No. 15436544 are vast and span multiple disease areas. In oncology research, benzoxazine derivatives have shown promise as antineoplastic agents by inducing apoptosis or inhibiting cell proliferation in cancerous cells. The nitro group present in CAS No. 15436544 may contribute to its ability to generate reactive oxygen species (ROS), which can damage DNA and lead to cytotoxic effects in tumor cells. Furthermore, the carboxylic acid functionality provides opportunities for prodrug development or conjugation with targeting moieties to enhance bioavailability or specificity.

In conclusion,CAS No. 15436544 represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a versatile scaffold for designing novel therapeutics targeting various diseases. As our understanding of molecular mechanisms continues to evolve,CAS No. 15436544 may play an important role in advancing treatment strategies across multiple therapeutic areas including oncology,benzodiazepine receptor modulators,and inflammatory disorders,benzodiazepine receptor modulators,